Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
-
Brandi L. Schottel,Helen T. Chifotides,Kim R. Dunbar Chem. Soc. Rev., 2008,37, 68-83
-
A. Niv,M. Gross Koren,H. Dotan,G. Bartal,A. Rothschild J. Mater. Chem. A, 2016,4, 3043-3051
-
3. The magnetoelectric effect in a cubic ferrimagnetic spinel LiFe5O8 with high coupling temperatureRun Liu,Linlin Pan,Silu Peng,Lili Qin,Jian Bi,Jiangtao Wu,Zuo-Guang Ye J. Mater. Chem. C, 2019,7, 1999-2004
-
Jae-Chan Lee,Ji-Yong Kim,Won-Hyo Joo,Deokgi Hong,Sang-Ho Oh,Beomil Kim,Gun-Do Lee,Miyoung Kim,Jihun Oh,Young-Chang Joo J. Mater. Chem. A, 2020,8, 11632-11641
-
Xin Li,Danlin Zeng,Ping Ke,Guanghui Wang,Dengke Zhang RSC Adv., 2020,10, 7163-7169
-
Anna Akinshina,Martin Walker,Mark R. Wilson,Gordon J. T. Tiddy,Andrew J. Masters,Paola Carbone Soft Matter, 2015,11, 680-691
-
Kuo Fu,Guofeng Liu Chem. Commun., 2023,59, 13751-13754
-
Qingxia Wang,Xiaonan Fu,Chong Qiao,Congxin Xia,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 8158-8164
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
- 100061-23-2(3-Acetamido-3-(4-nitrophenyl)propanoic acid)
- 13577-19-0(8-Iodo-1-naphthoic acid)
- 149506-04-7(3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid)
- 175204-41-8(3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile)
- 14651-42-4(1-(Bromomethyl)adamantane)
- 100-34-5(Benzenediazonium,chloride (1:1))
- 17892-26-1(Benzamide,3,5-dichloro-2-hydroxy-)
- 125605-97-2(Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)
- 128781-81-7([2-(AMINOMETHYL)PYRIDIN-4-YL]METHANOL)
- 183506-66-3(Apicidin)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
http://en.chemfish.com/

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
